Cas no 1020412-43-4 (Gardiquimod)

• Product Name: Gardiquimod
• CAS No: 1020412-43-4
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 1123853
• PubChem ID: 44592366
• Update Time: 2025-10-29

Gardiquimod Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2-((ethylamino)methyl)-1H-imidazo[4,5-c]quinolin-1-yl)-2-methylpropan-2-ol
• 1-(4-Amino-2-ethylaminomethylimidazo[4,5-c]quinolin-1-yl)-2-methylpropan-2-ol
• 4-Amino-2-[(ethylamino)methyl]-?,?-dimethyl-1H-Imidazo[4,5-c]quinoline-1-ethanol
• Gardiquimod
• 4-Amino-2-[(ethylamino)methyl]-alpha,alpha-dimethyl-1H-imidazo[4,5-c]quinoline-1-ethanol
• 2-amino-9-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-prop-2-enyl-3H-purine-6,8-dione
• Y3W4QVW5BY
• 1-[4-amino-2-(ethylaminomethyl)imidazo[4,5-c]quinolin-1-yl]-2-methylpropan-2-ol
• 1-{4-amino-2-[(ethylamino)methyl]-1H-imidazo[4,5-c]quinolin-1-yl}-2-methylpropan-2-ol
• BCP30187
• BDBM50320067
• J3.515.101J
• 1-(4-amino-2-ethylaminomethylimidazo[4,5-c
• CHEMBL1085742
• NCGC00387769-04
• SCHEMBL1256396
• 1H-Imidazo(4,5-C)quinoline-1-ethanol, 4-amino-2-((ethylamino)methyl)-alpha,alpha-dimethyl-
• 1-yl]-2-methylpropan-2-ol
• NCGC00387769-02
• J-000553
• UNII-Y3W4QVW5BY
• G13719
• DTXSID801032731
• CS-0032943
• 1H-IMIDAZO(4,5-C)QUINOLINE-1-ETHANOL, 4-AMINO-2-((ETHYLAMINO)METHYL)-.ALPHA.,.ALPHA.-DIMETHYL-
• 1020412-43-4
• DA-53514
• VQB41243
• AKOS028114560
• 4-AMINO-2-((ETHYLAMINO)METHYL)-.ALPHA.,.ALPHA.-DIMETHYL-1H-IMIDAZO(4,5-C)QUINOLINE-1-ETHANOL
• EX-A5848
• 1-[4-Amino-2-(ethylaminomethyl)imidazo[4,5-c]quinolin-
• HY-103697
• 1-[4-amino-2-(ethylaminomethyl)imidazo[4,5-c]quinolin-1-yl]-2-methyl-propan-2-ol
• 4-Amino-2-((ethylamino)methyl)-alpha,alpha-dimethyl-1H-imidazo(4,5-C)quinoline-1-ethanol
• NCGC00387769-01
• 9K3
• Gardiquimod?
• AS-82322

• Inchi： 1S/C17H23N5O/c1-4-19-9-13-21-14-15(22(13)10-17(2,3)23)11-7-5-6-8-12(11)20-16(14)18/h5-8,19,23H,4,9-10H2,1-3H3,(H2,18,20)
• InChI Key： FHJATBIERQTCTN-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C(CNCC)=NC2C(N)=NC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.056 g/l) (25 º C),

Gardiquimod Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines

Additional information on Gardiquimod

Recent Advances in Gardiquimod (1020412-43-4) Research: A Comprehensive Update

Gardiquimod (chemical name: 1020412-43-4) is a synthetic imidazoquinoline compound that has garnered significant attention in the field of immunology and oncology due to its potent agonist activity on Toll-like receptor 7 (TLR7). TLR7 is a key player in the innate immune system, and its activation can lead to the production of pro-inflammatory cytokines and type I interferons, which are crucial for antiviral and antitumor immune responses. Recent studies have explored the therapeutic potential of Gardiquimod in various applications, including cancer immunotherapy, vaccine adjuvants, and antiviral therapies.

One of the most notable advancements in Gardiquimod research is its application in cancer immunotherapy. A 2023 study published in the Journal of Immunotherapy demonstrated that Gardiquimod, when used in combination with checkpoint inhibitors, significantly enhanced antitumor immune responses in murine models of melanoma. The study reported a marked increase in tumor-infiltrating lymphocytes (TILs) and a reduction in tumor growth, suggesting that Gardiquimod could serve as a valuable adjunct to existing immunotherapies. The mechanism was attributed to the compound's ability to activate dendritic cells and promote cross-presentation of tumor antigens.

In the realm of infectious diseases, Gardiquimod has shown promise as a vaccine adjuvant. A recent clinical trial (NCT04812394) evaluated the safety and efficacy of Gardiquimod-adjuvanted influenza vaccines in healthy adults. Preliminary results indicated robust humoral and cellular immune responses, with higher titers of neutralizing antibodies compared to non-adjuvanted vaccines. The study also reported a favorable safety profile, with only mild to moderate adverse events, such as injection site reactions and transient fever. These findings underscore the potential of Gardiquimod to enhance vaccine efficacy, particularly in populations with weakened immune systems.

Another area of active research is the development of novel formulations to improve the pharmacokinetic properties of Gardiquimod. A 2022 study in the International Journal of Pharmaceutics explored the use of lipid nanoparticles (LNPs) to encapsulate Gardiquimod, thereby enhancing its bioavailability and reducing systemic toxicity. The LNP-formulated Gardiquimod exhibited prolonged circulation time and improved accumulation in lymphoid tissues, which are critical for its immunomodulatory effects. This innovation could pave the way for more effective and safer delivery systems for Gardiquimod-based therapies.

Despite these promising developments, challenges remain in the clinical translation of Gardiquimod. One major concern is the potential for off-target effects and systemic inflammation, which could limit its therapeutic window. Recent preclinical studies have focused on identifying optimal dosing regimens and combination strategies to mitigate these risks. For instance, a 2023 study in Frontiers in Immunology demonstrated that intermittent dosing of Gardiquimod, as opposed to continuous administration, could reduce cytokine release syndrome while maintaining antitumor efficacy.

In conclusion, Gardiquimod (1020412-43-4) continues to be a molecule of significant interest in the fields of immunology and oncology. Its ability to modulate immune responses through TLR7 activation offers diverse therapeutic opportunities, from cancer immunotherapy to vaccine adjuvants. Ongoing research aims to address the challenges associated with its clinical use, including optimizing formulations and dosing strategies. As the scientific community gains a deeper understanding of its mechanisms and applications, Gardiquimod is poised to play a pivotal role in the next generation of immunomodulatory therapies.